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Compound of Interest

Compound Name: Basic Yellow 87

CAS No.: 116844-55-4

Cat. No.: B1141925

Get Quote

Disclaimer: The use of Basic Yellow 87 for live-cell imaging is not a well-established application

within the scientific literature. The following application notes and protocols are provided for

research and exploratory purposes only. Significant validation and optimization are required to

determine the suitability and potential applications of Basic Yellow 87 as a live-cell imaging

probe.

Introduction
Basic Yellow 87, also known as C.I. Basic Yellow 87, is a synthetic cationic dye belonging to

the methine or azo class.[1] It is primarily utilized in the textile and cosmetic industries for its

vibrant yellow coloration, particularly in dyeing acrylic fibers and in semi-permanent hair color

formulations.[1][2][3] While not traditionally used for biological imaging, its cationic nature

suggests a potential for interaction with and uptake by living cells, a characteristic common to

some live-cell stains that accumulate in organelles with a negative membrane potential, such

as mitochondria.

These notes provide a summary of the known properties of Basic Yellow 87 and a hypothetical,

exploratory protocol for researchers interested in investigating its potential as a fluorescent
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probe for live-cell imaging.

Data Presentation: Properties of Basic Yellow 87
The following table summarizes the known chemical and physical properties of Basic Yellow

87. Quantitative data on its photophysical properties relevant to microscopy (e.g., quantum

yield, photostability in a cellular environment) are not readily available in the scientific literature.

Property Value Reference

Chemical Class Methine / Azo Dye [1]

CAS Number 68259-00-7 [4]

Molecular Formula C₁₅H₁₉N₃O₄S [1][4]

Molecular Weight 337.4 g/mol [4]

Appearance
Yellow to Orange Crystalline

Powder
[1]

Solubility Soluble in water and ethanol [1]

Log Pow -1.69 (20-25 ºC) [5]

Primary Applications Textile Dye, Hair Colorant [1][2]

Experimental Protocols
The following protocols are hypothetical and intended as a starting point for experimentation.

Researchers must perform extensive validation, including cytotoxicity assays and co-

localization studies with known organelle markers.

Stock Solution Preparation
Powder Handling: Wear appropriate personal protective equipment (gloves, lab coat, safety

glasses) when handling Basic Yellow 87 powder.

Stock Concentration: Prepare a 1 mM stock solution of Basic Yellow 87 in sterile, cell-culture

grade dimethyl sulfoxide (DMSO) or water.
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Storage: Store the stock solution at -20°C, protected from light. Aliquot to avoid repeated

freeze-thaw cycles.

Exploratory Protocol for Live-Cell Staining
This protocol is designed to test a range of concentrations to identify a potential working

concentration for staining cultured mammalian cells.

Cell Culture: Plate cells on a glass-bottom dish or chamber slide suitable for high-resolution

microscopy. Allow cells to adhere and reach 50-70% confluency.

Preparation of Staining Solution: On the day of the experiment, dilute the 1 mM stock

solution of Basic Yellow 87 in a serum-free or complete cell culture medium to final

concentrations ranging from 100 nM to 10 µM. It is recommended to test a logarithmic

dilution series (e.g., 100 nM, 500 nM, 1 µM, 5 µM, 10 µM).

Cell Staining:

Remove the culture medium from the cells.

Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS).

Add the pre-warmed staining solution to the cells.

Incubate the cells for 15-60 minutes at 37°C in a humidified incubator with 5% CO₂. The

incubation time should be optimized.

Washing:

Remove the staining solution.

Wash the cells two to three times with pre-warmed imaging medium (e.g., phenol red-free

culture medium) to remove excess dye.

Imaging:

Immediately image the cells on a fluorescence microscope equipped with appropriate filter

sets. The optimal excitation and emission wavelengths for Basic Yellow 87 in a cellular
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environment are unknown and must be determined experimentally. A starting point could

be to use standard green/yellow filter sets (e.g., excitation around 488 nm, emission

around 520-580 nm).

Acquire images using the lowest possible laser power to minimize phototoxicity.

Cytotoxicity Assessment
It is crucial to determine the concentration range at which Basic Yellow 87 is non-toxic to the

cells of interest.

Cell Plating: Seed cells in a 96-well plate at a density appropriate for a 24-48 hour incubation

period.

Dye Incubation: Treat the cells with a range of Basic Yellow 87 concentrations (e.g., from 100

nM to 50 µM) for a duration relevant to the imaging experiments (e.g., 1 hour, 4 hours, 24

hours). Include an untreated control and a vehicle (DMSO) control.

Viability Assay: Perform a standard cell viability assay, such as an MTT, MTS, or a live/dead

staining assay (e.g., using Calcein-AM and Propidium Iodide).

Data Analysis: Calculate the percentage of viable cells at each concentration relative to the

untreated control to determine the maximum non-toxic concentration.

Mandatory Visualizations
The following diagrams illustrate the general workflows for testing a novel dye for live-cell

imaging and a hypothetical mechanism of action based on its cationic properties.
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Caption: Experimental workflow for evaluating a novel dye in live-cell imaging.
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Caption: Hypothetical mechanism for cationic dye accumulation in mitochondria.

Potential Applications and Considerations
Organelle Staining: As a cationic molecule, Basic Yellow 87 might preferentially accumulate

in mitochondria due to their high negative membrane potential. This would require validation

through co-localization experiments with established mitochondrial probes like MitoTracker™

Red CMXRos.

Cytotoxicity: As indicated in safety assessments for cosmetic use, Basic Yellow 87 can be

toxic to cells at higher concentrations.[5] It is imperative for researchers to establish a non-

toxic working concentration for their specific cell type and experimental duration.

Photostability and Fluorescence: The fluorescence intensity and photostability of Basic

Yellow 87 in a biological environment are unknown. The dye may be weakly fluorescent or
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prone to rapid photobleaching, which could limit its utility in long-term time-lapse imaging.

Specificity: The specificity of Basic Yellow 87 for any particular cellular structure is not

established. It may exhibit non-specific binding to various cellular components, resulting in

high background fluorescence.

In conclusion, while Basic Yellow 87 is an unlikely candidate for a high-performance live-cell

imaging probe, the provided exploratory protocols offer a framework for investigating its

potential. Researchers should proceed with caution, prioritizing thorough validation and control

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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